2-(4,6-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)-N-ethyl-N-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: 2-(4,6-dimethyl-2-oxo-1,3-dihydroindol-3-yl)-N-ethyl-N-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C19H24N4O3/c1-5-15-21-16(26-22-15)10-23(6-2)17(24)9-13-18-12(4)7-11(3)8-14(18)20-19(13)25/h7-8,13H,5-6,9-10H2,1-4H3,(H,20,25)
• InChI Key: MWSUMRDDPIIENB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)CN(CC)C(=O)CC2C3=C(C=C(C=C3NC2=O)C)C
• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an indole ring, an oxadiazole ring, and an acetamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The indole ring is a common structure in many natural products and pharmaceuticals, suggesting this compound could have interesting biological activities. The oxadiazole ring is a heterocycle that often contributes to the bioactivity of a molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings and functional groups could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Additionally, further studies could investigate its synthesis, properties, and reactivity.